Cas no 2228728-78-5 (1-amino-4,4,4-trifluoro-3-(trifluoromethyl)butan-2-ol)

• Product Name: 1-amino-4,4,4-trifluoro-3-(trifluoromethyl)butan-2-ol
• CAS No: 2228728-78-5
• MF: C₅H₇F₆NO
• MW: 211.105602502823
• CID: 6367614
• PubChem ID: 165970935
• Update Time: 2025-10-30

1-amino-4,4,4-trifluoro-3-(trifluoromethyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-4,4,4-trifluoro-3-(trifluoromethyl)butan-2-ol
• EN300-1941380
• 2228728-78-5

• Inchi： 1S/C5H7F6NO/c6-4(7,8)3(2(13)1-12)5(9,10)11/h2-3,13H,1,12H2
• InChI Key： WCYUVLLLYCEDBF-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)C(CN)O)(F)F

Computed Properties

• Exact Mass: 211.04318282g/mol
• Monoisotopic Mass: 211.04318282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-amino-4,4,4-trifluoro-3-(trifluoromethyl)butan-2-ol

1-Amino-4,4,4-Trifluoro-3-(Trifluoromethyl)Butan-2-Ol: A Comprehensive Overview

The compound 1-amino-4,4,4-trifluoro-3-(trifluoromethyl)butan-2-ol, with CAS No. 2228728-78-5, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which incorporates both an amino group and multiple trifluoromethyl groups, making it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.

Recent studies have highlighted the potential of this compound in the development of novel polymers with exceptional thermal stability and chemical resistance. The presence of multiple fluorine atoms in the molecule contributes to its high stability under harsh conditions, making it an ideal candidate for applications in high-performance materials. Researchers have also explored its role as a building block in the synthesis of bioactive compounds, where its amino and hydroxyl groups provide versatile functionalization opportunities.

The synthesis of 1-amino-4,4,4-trifluoro-3-(trifluoromethyl)butan-2-ol involves a multi-step process that typically begins with the fluorination of a suitable precursor. The precise control of reaction conditions is crucial to ensure the desired stereochemistry and purity of the final product. Advanced techniques such as catalytic asymmetric synthesis have been employed to enhance the efficiency and selectivity of the synthesis process.

In terms of applications, this compound has shown promise in the pharmaceutical industry as a key intermediate in drug discovery programs. Its ability to form stable amide bonds makes it particularly useful in peptide synthesis. Additionally, its unique electronic properties have led to its investigation as a component in advanced electronic materials, such as organic semiconductors and dielectrics.

Recent breakthroughs in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the trifluoromethyl groups significantly influence the molecule's electronic distribution, enhancing its reactivity in certain chemical transformations. These findings have opened new avenues for optimizing its use in various chemical processes.

The environmental impact of this compound has also been a topic of interest. Studies have shown that it exhibits low toxicity and biodegradability under controlled conditions, making it a safer alternative to some traditional chemicals used in industrial applications. However, further research is needed to fully understand its long-term environmental effects and ensure sustainable practices in its production and use.

In conclusion, 1-amino-4,4,4-trifluoro-3-(trifluoromethyl)butan-2-ol (CAS No. 2228728-78-5) is a versatile compound with a wide range of potential applications across multiple industries. Its unique chemical properties and functional groups make it an invaluable tool for researchers and developers seeking innovative solutions in materials science and pharmaceuticals. As ongoing research continues to uncover new possibilities for this compound, its role in advancing technological frontiers is expected to grow significantly.